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Compound of Interest

Magnesium, bromo(3-
Compound Name:

bromophenyl)-

Cat. No.: B3045676

An In-Depth Technical Guide to Bromo(3-bromophenyl)magnesium for Researchers and Drug
Development Professionals

This technical guide provides comprehensive information on bromo(3-
bromophenyl)magnesium, a Grignard reagent of significant interest in organic synthesis and
drug development. The document details its chemical identity, physicochemical properties, and
key experimental protocols, offering valuable insights for researchers and scientists.

Chemical Identification

Bromo(3-bromophenyl)magnesium, a member of the Grignard reagent family, is a potent
nucleophile used to form carbon-carbon bonds.

Identifier Value

IUPAC Name bromo(3-bromophenyl)magnesium
CAS Number 111762-31-3[1][2]

Synonyms 3-Bromophenylmagnesium bromide, m-

bromophenylmagnesium bromide[1][2]

Physicochemical Properties
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The properties of bromo(3-bromophenyl)magnesium are summarized below. It is typically

available as a solution in an ethereal solvent like tetrahydrofuran (THF) or 2-

methyltetrahydrofuran (2-MeTHF).[1][2]

Property Value Source

Molecular Formula CeHaBr2Mg PubChem[1]

Molecular Weight 260.21 g/mol PubChem[1]
Commercially available as a ) )

Appearance ) Sigma-Aldrich
solution

N Soluble in ethereal solvents

Solubility ] General Knowledge
(e.g., THF, diethyl ether)

Sensitivity Air and moisture sensitive Thermo Fisher Scientific[3]

Experimental Protocols

As a Grignard reagent, bromo(3-bromophenyl)magnesium is highly reactive and requires

anhydrous conditions for successful use.

Synthesis of Bromo(3-bromophenyl)magnesium

The synthesis of Grignard reagents is a standard procedure in organic chemistry labs. The

following is a general protocol for the preparation of bromo(3-bromophenyl)magnesium.

Materials:

Magnesium turnings

1,3-Dibromobenzene

Anhydrous tetrahydrofuran (THF) or diethyl ether

lodine crystal (as an initiator)

Three-neck round-bottom flask, reflux condenser, dropping funnel, and nitrogen inlet
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Procedure:

All glassware must be oven-dried to remove any traces of water.

e Place magnesium turnings in the flask under a nitrogen atmosphere.

e Add a small crystal of iodine to activate the magnesium surface.

e Prepare a solution of 1,3-dibromobenzene in anhydrous THF in the dropping funnel.

e Add a small amount of the 1,3-dibromobenzene solution to the magnesium. The reaction is
initiated when the color of the iodine fades and the solution begins to bubble.

¢ Once the reaction has started, add the remaining 1,3-dibromobenzene solution dropwise at a
rate that maintains a gentle reflux.

» After the addition is complete, the reaction mixture may be heated to reflux to ensure all the
magnesium has reacted.

¢ The resulting solution of bromo(3-bromophenyl)magnesium is then used in subsequent
reactions.

Reaction with an Electrophile (e.g., Carbonyl
Compound)

A common application of Grignard reagents is their reaction with carbonyl compounds to form
alcohols.

Materials:

 Solution of bromo(3-bromophenyl)magnesium

» An electrophile (e.g., a ketone or aldehyde) dissolved in an anhydrous solvent
e Agqueous acid solution (e.g., NH4Cl or dilute HCI) for workup

Procedure:
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e Cool the Grignard reagent solution in an ice bath.
» Add the solution of the electrophile dropwise to the stirred Grignard solution.

» Allow the reaction to proceed to completion, which may require stirring at room temperature
for a period.

e Quench the reaction by slowly adding the aqueous acid solution.
o Perform an extraction with an organic solvent to isolate the product.

» Dry the organic layer, remove the solvent, and purify the product, typically by
chromatography or recrystallization.

Logical Workflow for Grighard Reagent Synthesis
and Reaction

The following diagram illustrates the general workflow for the preparation and subsequent
reaction of a Grignard reagent like bromo(3-bromophenyl)magnesium.
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General workflow for Grignard synthesis and reaction.
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Safety Information

Bromo(3-bromophenyl)magnesium is a reactive and hazardous substance. It is crucial to
handle it with appropriate safety precautions.

o Flammability: Grignard reagents are often dissolved in highly flammable ethers. Keep away
from ignition sources.[3][4]

o Reactivity: Reacts violently with water, releasing flammable gases.[3] It is also incompatible
with protic solvents and many carbonyl-containing compounds.[5]

o Health Hazards: Causes severe skin burns and eye damage.[5] May cause respiratory
irritation.

e Handling: Must be handled under an inert atmosphere (e.g., nitrogen or argon) in a fume
hood.[6] Personal protective equipment, including gloves, safety goggles, and a lab coat, is
mandatory.[4]

This guide is intended to provide a technical overview for professionals in research and drug
development. For detailed safety protocols, always refer to the specific Safety Data Sheet
(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and IUPAC name for bromo(3-
bromophenyl)magnesium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045676#cas-number-and-iupac-name-for-bromo-3-
bromophenyl-magnesium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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